5-(4-Acetoxybut-1-ynyl)-2,2'-bithiophene

• CAS RN: 1219-28-9
• Molecular Formula: C14H12O2S2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 4-(5-thiophen-2-ylthiophen-2-yl)but-3-ynyl acetate
• InChI: InChI=1S/C14H12O2S2/c1-11(15)16-9-3-2-5-12-7-8-14(18-12)13-6-4-10-17-13/h4,6-8,10H,3,9H2,1H3
• InChI Key: KHPAKGUGOFYJNA-UHFFFAOYSA-N
• SMILES: CC(=O)OCCC#CC1=CC=C(S1)C2=CC=CS2

Description

4-([2, 2'-Bithiophen]-5-yl)but-3-yn-1-yl acetate, also known as 4-(5-(2-thienyl)-2-thienyl)-3-butyn-1-ol acetate or 5-(4-acetoxybut-1-ynyl)-2, 2'-bithiophene, belongs to the class of organic compounds known as bi- and oligothiophenes. These are organic compounds containing two or more linked thiophene rings. Thiophene is a five-member aromatic ring with one sulfur and four carbon atoms. 4-([2, 2'-Bithiophen]-5-yl)but-3-yn-1-yl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-([2, 2'-bithiophen]-5-yl)but-3-yn-1-yl acetate is primarily located in the membrane (predicted from logP). Outside of the human body, 4-([2, 2'-bithiophen]-5-yl)but-3-yn-1-yl acetate can be found in herbs and spices. This makes 4-([2, 2'-bithiophen]-5-yl)but-3-yn-1-yl acetate a potential biomarker for the consumption of this food product.
5-(4-acetoxybut-1-ynyl)-2,2'-bithiophene is a member of 2,2'-bithiophenes.

Synthesis routes and methods

Procedure details

4-(Hydroxy-1-butynyl)-2,2'-bithiophene (1.23 g) was dissolved in pyridine (6 ml). Acetic anhydride (1 ml) was added at room temperature, stirred for few minutes and further kept overnight. Water (20 ml) was added oily product was then extracted with 30 ml of ethyl acetate. The extract was washed with 10 ml of HCl (1N) for 3 times, 10 ml of water once and 10 ml of diluted KHCO3 solution once. Ethyl acetate was then reproved under reduced pressure. The residual solid was purified by silica gel column chromatography, eluted with ethyl acetate/n-hexane (1/19). Light yellowish oily product (1.7 g) was obtained after removal of the solvent.